Benzoic acid, 5-(cyanomethyl)-2-nitro- (9CI)
Benzoic acid, 5-(cyanomethyl)-2-nitro- (9CI)
Brand Name:
Vulcanchem
CAS No.:
104825-33-4
VCID:
VC0034964
InChI:
InChI=1S/C9H6N2O4/c10-4-3-6-1-2-8(11(14)15)7(5-6)9(12)13/h1-2,5H,3H2,(H,12,13)
SMILES:
C1=CC(=C(C=C1CC#N)C(=O)O)[N+](=O)[O-]
Molecular Formula:
C9H6N2O4
Molecular Weight:
206.15 g/mol
Benzoic acid, 5-(cyanomethyl)-2-nitro- (9CI)
CAS No.: 104825-33-4
Main Products
VCID: VC0034964
Molecular Formula: C9H6N2O4
Molecular Weight: 206.15 g/mol
| CAS No. | 104825-33-4 |
|---|---|
| Product Name | Benzoic acid, 5-(cyanomethyl)-2-nitro- (9CI) |
| Molecular Formula | C9H6N2O4 |
| Molecular Weight | 206.15 g/mol |
| IUPAC Name | 5-(cyanomethyl)-2-nitrobenzoic acid |
| Standard InChI | InChI=1S/C9H6N2O4/c10-4-3-6-1-2-8(11(14)15)7(5-6)9(12)13/h1-2,5H,3H2,(H,12,13) |
| Standard InChIKey | YOJHHSAYGLLJFT-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1CC#N)C(=O)O)[N+](=O)[O-] |
| Canonical SMILES | C1=CC(=C(C=C1CC#N)C(=O)O)[N+](=O)[O-] |
| Synonyms | Benzoic acid, 5-(cyanomethyl)-2-nitro- (9CI) |
| PubChem Compound | 13570174 |
| Last Modified | Nov 11 2021 |
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